2-(Isopropylamino)ethanol
Overview
Description
2-(Isopropylamino)ethanol, also known as Isopropylaminoethanol, is an amber to straw-colored liquid . It is slightly less dense than water and may emit toxic oxides of nitrogen at high temperatures . It is used to make other chemicals and may be used in the synthesis of heterocyclic N, O-acetals .
Synthesis Analysis
2-(Isopropylamino)ethanol may be used in the synthesis of heterocyclic N, O-acetals . A detailed study on the synthesis of two structurally similar heterocyclic amines using 2-(isopropylamino)ethanol has been reported .Molecular Structure Analysis
The molecular formula of 2-(Isopropylamino)ethanol is C5H13NO . Its molecular weight is 103.16 g/mol . A systematic exploration of all the possible conformers of 2-(Isopropylamino)ethanol was carried out using the Density Functional Theory .Chemical Reactions Analysis
2-(Isopropylamino)ethanol is an aminoalcohol. Amines are chemical bases. They neutralize acids to form salts plus water. These acid-base reactions are exothermic .Physical And Chemical Properties Analysis
2-(Isopropylamino)ethanol has a density of 0.92 g/mL at 25 °C (lit.) . Its boiling point is 172 °C (lit.) . The refractive index n20/D is 1.441 (lit.) . A study has evaluated the physical properties of aqueous 2-(isopropylamino)ethanol solutions, such as density, dynamic viscosity, surface tension, vapor pressure, heat capacity, and thermal conductivity .Scientific Research Applications
Building Blocks in Chemical Synthesis
2-(Isopropylamino)ethanol, also known as N-Isopropylethanolamine, is often used as a building block in chemical synthesis . It can be used to create a variety of complex molecules, contributing to the development of new materials and pharmaceuticals.
Solvent for Carbon Dioxide (CO2)
One of the interesting properties of 2-(Isopropylamino)ethanol is its ability to dissolve carbon dioxide (CO2) . This makes it useful in industries where there is a need to capture and store CO2, helping to reduce greenhouse gas emissions.
Synthesis of Heterocyclic N,O-Acetals
2-(Isopropylamino)ethanol can be used in the synthesis of heterocyclic N,O-acetals . These compounds have a wide range of applications, including use in the production of pharmaceuticals and agrochemicals.
Safety and Hazards
Mechanism of Action
Target of Action
2-(Isopropylamino)ethanol, also known as N-Isopropylethanolamine , is a secondary amine
Mode of Action
The mode of action of 2-(Isopropylamino)ethanol involves its basic nature as an amine . It can react with acids to form corresponding salts . Additionally, it can act as a nucleophile in various reactions, participating in amine substitution reactions, simple alcohol esterification reactions, and nucleophilic substitution reactions .
properties
IUPAC Name |
2-(propan-2-ylamino)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO/c1-5(2)6-3-4-7/h5-7H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RILLZYSZSDGYGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO |
Source
|
| Record name | ISOPROPYLAMINOETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6848 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
54472-62-7 (hydrochloride) |
Source
|
| Record name | 2-Isopropylaminoethanol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000109568 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID5059373 |
Source
|
| Record name | 2-Isopropylaminoethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Isopropylaminoethanol appears as an amber to straw colored liquid. Slightly less dense than water. May emit toxic oxides of nitrogen at high temperatures. Used to make other chemicals., Liquid |
Source
|
| Record name | ISOPROPYLAMINOETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6848 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Ethanol, 2-[(1-methylethyl)amino]- | |
| Source | EPA Chemicals under the TSCA | |
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Product Name |
2-(Isopropylamino)ethanol | |
CAS RN |
109-56-8 |
Source
|
| Record name | ISOPROPYLAMINOETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/6848 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 2-(Isopropylamino)ethanol | |
| Source | CAS Common Chemistry | |
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| Record name | 2-Isopropylaminoethanol | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000109568 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Isopropylethanolamine | |
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| Record name | N-Isopropylethanolamine | |
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| Record name | Ethanol, 2-[(1-methylethyl)amino]- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | 2-Isopropylaminoethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-isopropylaminoethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.348 | |
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| Record name | 2-(Isopropylamino)ethanol | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Do the naphthofuran derivatives of 2-(isopropylamino)ethanol exhibit beta-adrenergic blocking activity?
A2: Studies have shown that incorporating the 2-(isopropylamino)ethanol moiety into larger aromatic systems, such as naphthofuran, can significantly impact its biological activity. Specifically, 1-(naphtho[1,2-b]furan-2-yl)-2-(isopropylamino)ethanol and 1-(naphtho[2,3-b]furan-2-yl)-2-(isopropylamino)ethanol exhibited only weak beta-adrenergic blocking activity, unlike the analogous benzofuran derivatives. [] This suggests that increasing the size of the aromatic system can diminish the desired biological activity, highlighting the importance of the aromatic core structure for optimal potency.
Q2: What are the proposed mechanisms by which 2-(isopropylamino)ethanol exerts its antifertility effects?
A3: Research suggests that 2-(isopropylamino)ethanol may affect fertility through multiple pathways. One proposed mechanism involves disrupting the development of the preimplantation embryo. [, ] Additionally, the compound may hinder postimplantation development by interfering with the endometrium's ability to support fetal growth. [, ] These findings indicate a multifaceted impact on reproductive processes.
Q3: Does 2-(isopropylamino)ethanol directly impact the developing conceptus?
A4: Studies in mice have shown that administering 2-(isopropylamino)ethanol during early pregnancy can reduce the decidual cell reaction, a crucial process for implantation and placental development. [] Furthermore, this can lead to the death of the conceptus by day 6 of pregnancy. [] This evidence strongly suggests a direct detrimental effect of the compound on the developing conceptus.
Q4: What analytical techniques are used to study the interaction between 2-(isopropylamino)ethanol and CO2?
A6: Nuclear Magnetic Resonance (NMR) spectroscopy, specifically 13C NMR, is a crucial technique for analyzing the interaction of 2-(isopropylamino)ethanol with CO2. [] This method allows for the identification and quantification of carbonated species formed in solution, providing insights into the reaction mechanism and efficiency of CO2 capture.
Q5: What is the crystal structure of 1-(2-chloro-4,5-dimethoxyphenyl)-2-(isopropylamino)ethanol?
A7: The crystal structure of 1-(2-chloro-4,5-dimethoxyphenyl)-2-(isopropylamino)ethanol has been determined using X-ray diffraction. [] The ethylamine side chain is oriented perpendicular to the plane of the phenyl ring, with the isopropyl group in a trans configuration to the chiral center. The molecules form chains linked by O—H⋯N hydrogen bonds. [] This information contributes to understanding the conformational preferences and intermolecular interactions of this 2-(isopropylamino)ethanol derivative.
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